3-methyl-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)-1-benzofuran-2-carboxamide
Overview
Description
3-methyl-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)-1-benzofuran-2-carboxamide is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have a unique mechanism of action and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of 3-methyl-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)-1-benzofuran-2-carboxamide involves the inhibition of a specific enzyme called phosphodiesterase 10A (PDE10A). This enzyme is involved in the regulation of intracellular signaling pathways and has been implicated in various diseases.
Biochemical and Physiological Effects:
The inhibition of PDE10A by 3-methyl-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)-1-benzofuran-2-carboxamide has been shown to have various biochemical and physiological effects. It has been found to increase the levels of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), which are important signaling molecules in the body. This compound has also been found to have anti-inflammatory effects and has been shown to reduce the levels of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-methyl-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)-1-benzofuran-2-carboxamide in lab experiments is its unique mechanism of action. This compound has been found to selectively inhibit PDE10A, which makes it a useful tool for studying the role of this enzyme in various diseases. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of 3-methyl-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)-1-benzofuran-2-carboxamide. One possible direction is the further exploration of its potential use in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. Another direction is the investigation of its anti-inflammatory effects and its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, further studies are needed to explore the potential use of this compound in cancer treatment.
Synthesis Methods
The synthesis of 3-methyl-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)-1-benzofuran-2-carboxamide involves several steps. The starting material is 3-methyl-2-nitrobenzoic acid, which is converted to the corresponding acid chloride using thionyl chloride. This intermediate is then reacted with 4,5,6,7-tetrahydro-2,1-benzisoxazole-3-amine to give the desired product.
Scientific Research Applications
3-methyl-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)-1-benzofuran-2-carboxamide has been studied for its potential use in various scientific research applications. It has been found to have a unique mechanism of action and has shown promising results in studies related to neurodegenerative diseases, inflammation, and cancer.
properties
Product Name |
3-methyl-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)-1-benzofuran-2-carboxamide |
|---|---|
Molecular Formula |
C17H16N2O3 |
Molecular Weight |
296.32 g/mol |
IUPAC Name |
3-methyl-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-benzofuran-2-carboxamide |
InChI |
InChI=1S/C17H16N2O3/c1-10-11-6-3-5-9-14(11)21-15(10)16(20)18-17-12-7-2-4-8-13(12)19-22-17/h3,5-6,9H,2,4,7-8H2,1H3,(H,18,20) |
InChI Key |
CVBGLTCNEBXTDC-UHFFFAOYSA-N |
SMILES |
CC1=C(OC2=CC=CC=C12)C(=O)NC3=C4CCCCC4=NO3 |
Canonical SMILES |
CC1=C(OC2=CC=CC=C12)C(=O)NC3=C4CCCCC4=NO3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(3-chlorophenyl)-5-methyl-N-[4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide](/img/structure/B253616.png)
![4',7'-dichloro-1'-ethylspiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one](/img/structure/B253623.png)
![5',7'-dimethyl-1'-(prop-2-en-1-yl)spiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one](/img/structure/B253624.png)
![N-[4-(aminocarbonyl)phenyl]-5-phenylisoxazole-3-carboxamide](/img/structure/B253635.png)
![5-(2,3-dihydro-1,4-benzodioxin-6-yl)-N~3~-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}-3-isoxazolecarboxamide](/img/structure/B253638.png)
![5-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-{3-[(furan-2-ylmethyl)carbamoyl]-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl}-1,2-oxazole-3-carboxamide](/img/structure/B253641.png)